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Compound of Interest

Compound Name:
Sodium phenyl phosphate

dihydrate

Cat. No.: B1316572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification

methods for sodium phenyl phosphate dihydrate, a crucial reagent in various biochemical

assays, particularly for the determination of phosphatase activity. This document outlines

detailed experimental protocols, presents quantitative data for the final product, and illustrates

the overall workflow from starting materials to the purified dihydrate.

Physicochemical Data
The following table summarizes the key physicochemical properties of sodium phenyl
phosphate dihydrate. This data is essential for handling, storage, and quality control of the

compound.
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Property Value Reference(s)

Molecular Formula C₆H₅Na₂O₄P·2H₂O [1][2]

Molecular Weight 254.09 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1]

Purity (Assay) ≥95% to ≥99% [2][3]

Water Content 11.0 - 17.1%

Free Phenol Impurity <0.1% [1]

Solubility Soluble in water

Storage Temperature 2-8°C [1]

Synthesis and Purification Workflow
The overall process for obtaining pure sodium phenyl phosphate dihydrate involves a multi-

step synthesis followed by a purification stage. The logical flow of this process is depicted in

the diagram below.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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